N-(5-methyl-3-isoxazolyl)-4-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-(pyridin-3-ylsulfamoyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H12N4O4S2/c1-9-5-13(17-22-9)16-14(19)12-6-11(8-23-12)24(20,21)18-10-3-2-4-15-7-10/h2-8,18H,1H3,(H,16,17,19)
• InChI Key: LBUBQWIMFGDCFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC3=CN=CC=C3
• Molecular Formula: C14H12N4O4S2
• Molecular Weight: 364.4 g/mol

Description

N-(5-methyl-3-isoxazolyl)-4-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxamide, also known as MI-773, is a small molecule inhibitor that targets the p53-MDM2 interaction. This interaction is a key regulator of the p53 tumor suppressor pathway, which plays a crucial role in preventing the development and progression of cancer. MI-773 has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer therapy.

Scientific Research Applications

Synthesis and Biological Activity

A series of compounds were synthesized and evaluated for their cytotoxicity in vitro and antineoplastic activity in vivo, showcasing the compound's potential in cancer research and treatment. For example, certain derivatives have been potent inhibitors of ribonucleotide reductase activity and produced significant prolongation of survival time in leukemia-bearing mice (Liu et al., 1996).

Electrophilic Quenching and Metalation

Research into the metalation and electrophilic quenching of isoxazoles bearing electron-withdrawing groups in the 4-position with disulfides has opened up new avenues for the synthesis of thioalkyl derivatives, demonstrating the compound's utility in synthetic organic chemistry (Balasubramaniam et al., 1990).

Antimicrobial and Antiproliferative Activities

Novel sulfonamide isoxazolo[5,4-b]pyridines were synthesized and showed antimicrobial activity towards Pseudomonas aeruginosa and Escherichia coli, as well as antiproliferative activity against breast carcinoma cell lines, highlighting the compound's potential in antimicrobial and anticancer therapy (Poręba et al., 2015).

Reaction-Based Fluorescent Probe Development

A new design of reaction-based fluorescent probe for the discrimination of thiophenols over aliphatic thiols was developed using this compound, which is significant for environmental and biological sciences, especially in detecting relevant toxic substances in water samples (Wang et al., 2012).

Stereoselective Synthesis

The compound has been used in the stereoselective synthesis of isoxazolidines, demonstrating its utility in organic synthesis, drug discovery, and chemical biology. This method provides substituted isoxazolidines in excellent yields and diastereoselectivities (Karyakarte et al., 2012).